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Compound of Interest

Compound Name: 3,3-Diphenylpropionic acid

Cat. No.: B122916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 3,3-diphenylpropionic acid scaffold has emerged as a versatile backbone in the design

and synthesis of novel therapeutic agents. Its derivatives have demonstrated a range of

biological activities, including anticonvulsant, anticancer, and antioxidant effects. This

document provides a detailed overview of these applications, complete with quantitative data,

experimental protocols, and visual diagrams of relevant pathways and workflows.

Anticonvulsant Activity of 3,3-
Diphenylpropionamides
Derivatives of 3,3-diphenylpropionic acid, particularly its amides, have been identified as

potent anticonvulsant agents. These compounds have shown efficacy in preclinical models of

epilepsy, suggesting their potential for the treatment of seizures.

Quantitative Data: Anticonvulsant Activity
The anticonvulsant activity of lead compound 3q (a specific 3,3-diphenylpropionamide

derivative) was evaluated in several mouse models of seizures. The data is summarized in the

table below.
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Compound
MES (ED₅₀
mg/kg)

scPTZ
(ED₅₀
mg/kg)

6-Hz (32
mA) (ED₅₀
mg/kg)

Neurologica
l Toxicity
(TD₅₀
mg/kg)

Protective
Index (PI =
TD₅₀/ED₅₀)

3q 31.64 75.41 38.15 > 300
> 9.5 (MES),

> 4.0 (scPTZ)

Data sourced from studies on novel amides of 3,3-diphenylpropionic acid.[1]

Proposed Mechanism of Action
The anticonvulsant effect of these compounds is believed to be mediated through the blockade

of voltage-sensitive sodium channels in neuronal membranes. This action stabilizes the

inactivated state of the channels, thereby reducing the repetitive firing of neurons that is

characteristic of seizures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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